Desmethyl Buflomedil Hydrochloride-d6
Description
Desmethyl Buflomedil Hydrochloride-d6 is a deuterated analog of o-Desmethyl-Buflomedil Hydrochloride, a known impurity of Buflomedil Hydrochloride (CAS 35543-24-9) . The parent compound, Buflomedil Hydrochloride, is a vasoactive agent used to treat peripheral vascular disorders, while its desmethyl derivative arises as a metabolite or degradation product. The "-d6" designation indicates that six hydrogen atoms in the molecule are replaced with deuterium (²H), a stable isotope. This modification increases the molecular mass without significantly altering chemical reactivity, making it valuable as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for pharmacokinetic studies or impurity profiling .
Properties
Molecular Formula |
C₁₆H₁₈D₆ClNO₄ |
|---|---|
Molecular Weight |
335.86 |
Synonyms |
1-(2-Hydroxy-4,6-dimethoxyphenyl)-4-(1-pyrrolidinyl)-1-butanone Hydrochloride-d6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research and Regulatory Insights
- Pharmacokinetic Studies : Deuterated compounds are indispensable for tracing drug distribution and metabolism. For instance, ’s focus on Buflomedil transdermal delivery could be extended to study desmethyl metabolite kinetics using the d6 standard .
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